N-(2-hydroxycyclobutyl)-N-methyloxane-4-carboxamide

• IUPAC Name: N-(2-hydroxycyclobutyl)-N-methyloxane-4-carboxamide
• InChI: InChI=1S/C11H19NO3/c1-12(9-2-3-10(9)13)11(14)8-4-6-15-7-5-8/h8-10,13H,2-7H2,1H3
• InChI Key: PWGJQYJSZUEOEI-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCC1O)C(=O)C2CCOCC2
• Molecular Formula: C11H19NO3
• Molecular Weight: 213.27 g/mol

Description

“N-(2-hydroxycyclobutyl)-N-methyloxane-4-carboxamide” is a complex organic compound. It likely contains a cyclobutyl ring (a four-carbon ring) and an oxane ring (a six-membered ring containing one oxygen atom), both of which are common structures in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray diffraction, NMR, IR, and UV-Vis spectroscopy could be used to analyze its structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. It’s likely that the hydroxy and carboxamide groups would be involved in any reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be determined by its molecular structure.

Scientific Research Applications

• Autoimmune Disease Treatment Researchers have investigated its potential in treating autoimmune diseases, such as rheumatoid arthritis and psoriasis.

Supramolecular Chemistry

• These macrocycles serve as molecular containers for catalytic transformations, altering microenvironmental parameters and affecting binding kinetics.

Metal Complexes and Catalysis

• Researchers have explored their potential in catalytic reactions.

Bioactive Nitrosylated and Nitrated Derivatives

• These derivatives may have bioactive properties and could be relevant in medicinal chemistry.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, its mechanism of action would involve interacting with certain biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it has promising biological activity, future research might focus on developing it into a drug.